4-Aminobutanal

Description

4-Aminobutanal, also known as γ-aminobutyraldehyde or GABA aldehyde, is a biologically significant compound with the molecular formula C₄H₉NO . It functions as a metabolite of putrescine and a biological precursor to gamma-aminobutyric acid (GABA), a crucial neurotransmitter in mammals and a signaling molecule in plants . 4-Aminobutanal can be converted into GABA through the action of diamine oxidase (DAO) and aminobutyraldehyde dehydrogenase (ABALDH) . It is an omega-aminoaldehyde, specifically butanal in which one of the hydrogens of the terminal methyl group has been replaced by an amino group .

This compound participates in the metabolic pathways of polyamines and is produced from the oxidation of putrescine. It interacts with enzymes, proteins, and other biomolecules, influencing cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. 4-Aminobutanal is also utilized as an intermediate in the synthesis of various organic compounds and pharmaceuticals, as well as in the production of polymers, resins, and other industrial chemicals.

Similar compounds include 3-aminopropanal, which has a shorter carbon chain, 4-aminobutanoic acid, the oxidized form of 4-aminobutanal, and 4-aminobutanol, the reduced form of this compound. While the biosynthesis of GABA from polyamines like putrescine represents a minor metabolic pathway in the brain, 4-aminobutanal's role as a precursor to GABA makes it vital in neurobiology and cellular signaling pathways .

• CAS No.: 4390-05-0
• Product Name: 4-Aminobutanal
• Molecular Formula: C4H9NO
• Molecular Weight: 87.12 g/mol
• IUPAC Name: 4-aminobutanal
• Standard InChI: InChI=1S/C4H9NO/c5-3-1-2-4-6/h4H,1-3,5H2
• Standard InChIKey: DZQLQEYLEYWJIB-UHFFFAOYSA-N
• Canonical SMILES: C(CC=O)CN
• Appearance: Liquid
• Purity: > 95%
• Synonyms: 4-aminobutyraldehyde; gamma-aminobutyraldehyde
• PubChem Compound: 118
• Last Modified: Aug 15 2023